Cas no 99334-01-7 (Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester)

• Product Name: Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester
• CAS No: 99334-01-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4381769
• PubChem ID: 250509
• Update Time: 2025-05-20

Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester
• EN300-699252
• CS-0291814
• NSC70008
• methyl 3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate
• SCHEMBL9691713
• AKOS015783975
• 99334-01-7
• methyl3-(4-chlorophenyl)-3-methyloxirane-2-carboxylate
• NSC-70008
• 2-Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester

• Inchi： 1S/C11H11ClO3/c1-11(9(15-11)10(13)14-2)7-3-5-8(12)6-4-7/h3-6,9H,1-2H3
• InChI Key： WOLWRWLLWNBPRS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)(C)C1C(OC)=O

Computed Properties

• Exact Mass: 226.0396719Da
• Monoisotopic Mass: 226.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester

Comprehensive Overview of Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester (CAS No. 99334-01-7)

Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester (CAS No. 99334-01-7) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of epoxide esters, which are widely studied for their reactivity and potential applications in synthetic chemistry. The presence of both a chlorophenyl group and a methyl ester moiety in its structure makes it a versatile intermediate in the synthesis of more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in the development of pharmaceutical intermediates, agrochemicals, and fine chemicals.

One of the key features of Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester is its epoxide ring, which is highly reactive and can undergo ring-opening reactions under various conditions. This property makes it a valuable building block in organic synthesis. The compound's CAS No. 99334-01-7 is often searched in scientific databases, reflecting its relevance in academic and industrial research. Recent trends show growing interest in sustainable chemistry and green synthesis, where such compounds play a pivotal role in reducing waste and improving reaction efficiency.

In the context of user search trends, questions like "What are the applications of Oxiranecarboxylic acid derivatives?" or "How to synthesize 3-(4-chlorophenyl)-3-methyl epoxides?" are frequently encountered. These queries highlight the demand for detailed information on the compound's properties and uses. The methyl ester group in this molecule also attracts attention due to its role in enhancing solubility and stability, which are critical factors in drug formulation and material science.

From a safety and handling perspective, Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester should be handled with care, although it is not classified as a hazardous material under standard regulations. Its molecular weight and physical properties (e.g., melting point, boiling point) are often studied to ensure optimal conditions for storage and use. The compound's spectroscopic data, such as NMR and IR spectra, are also widely referenced for identification and purity assessment.

The growing emphasis on bio-based chemicals and renewable resources has spurred interest in derivatives of Oxiranecarboxylic acid. Researchers are exploring its potential in biodegradable polymers and eco-friendly coatings, aligning with global sustainability goals. Additionally, its role in catalysis and asymmetric synthesis is a hot topic in academic circles, as it offers pathways to chiral molecules with high enantiomeric purity.

In summary, Oxiranecarboxylic acid, 3-(4-chlorophenyl)-3-methyl-, methyl ester (CAS No. 99334-01-7) is a compound of significant interest due to its structural uniqueness and broad applicability. Its relevance in modern chemistry, coupled with its alignment with sustainable practices, ensures its continued prominence in research and industrial applications. For those seeking further details, peer-reviewed journals and chemical databases remain invaluable resources.